(R)-(4-NH2)-Exatecan

• Molecular Formula: C23H21N3O4
• Molecular Weight: 403.4 g/mol
• InChI: InChI=1S/C23H21N3O4/c1-2-23(29)15-8-18-20-13(9-26(18)21(27)14(15)10-30-22(23)28)11-4-3-5-12-16(24)6-7-17(25-20)19(11)12/h6-8,29H,2-5,9-10,24H2,1H3/t23-/m1/s1
• InChIKey: VMSFUDYSPMXQSY-HSZRJFAPSA-N

(R)-(4-NH2)-Exatecan: Enantiopure ADC Payload

(R)-(4-NH2)-Exatecan is the defined (R)-enantiomer of (4-NH2)-Exatecan, a synthetic derivative of the camptothecin-class topoisomerase I inhibitor Exatecan [1]. This compound, designated as 'Compound A' in patent US20200306243A1, incorporates a critical 4-amino (NH2) functional group to enable cleavable linker conjugation for the synthesis of antibody-drug conjugates (ADCs) [1]. As a stereochemically resolved intermediate, it functions as a potent cytotoxic payload intended for targeted cancer therapy applications, with its defined chirality being a key quality attribute for reproducible ADC manufacturing .

Configuration

Enantiopure (R)-enantiomer defined for ADC payload synthesis

Functional Handle

4-NH2 group enables cleavable linker conjugation

Pharmacophore

Camptothecin-class topoisomerase I inhibitor scaffold

• [1] Howard, P.W. et al. Compounds and conjugates thereof. US Patent US20200306243A1, 2020. View Source

Why (R)-Enantiomer Purity Matters for ADCs

Substituting (R)-(4-NH2)-Exatecan with its racemic mixture or the (S)-enantiomer introduces uncontrolled stereochemical variability that directly impacts conjugate formation and biological activity. The patent literature explicitly defines the active compound as a single enantiomer, indicating that stereochemistry is not trivial but essential for the intended drug-linker interaction and target engagement [1]. While explicit comparative activity data between the (R) and (S) forms of this specific intermediate is limited in the public domain, the chiral specificity of the camptothecin pharmacophore is well-established; the wrong enantiomer can lead to drastically reduced topoisomerase inhibition [2]. Procurement of the defined enantiomer is therefore a critical control point to ensure the synthesized ADC matches the characteristics of high-activity conjugates reported in the literature.

Defined (R)-Enantiomer Stereochemical Identity Single enantiomer ensures reproducible conjugate formation and target engagement.

Racemate or (S)-Enantiomer Stereochemical Variability Uncontrolled stereochemistry may alter linker conjugation stoichiometry and ADC homogeneity.

Defined (R)-Enantiomer Target Engagement Camptothecin stereospecificity required for topoisomerase I inhibition.

Racemate or (S)-Enantiomer Reduced Inhibition Risk Wrong enantiomer may significantly reduce topoisomerase I inhibition potency.

Defined (R)-Enantiomer Reported ADC Characteristics Patent-defined active species matches literature high-activity conjugate profiles.

Racemate or (S)-Enantiomer Potency Shift Risk Racemic substitution may shift ADC potency and complicate reproducibility.

• [1] Howard, P.W. et al. Compounds and conjugates thereof. US Patent US20200306243A1, 2020. View Source
• [2] Sugimori, M., et al. Antitumor activity of new morpholino derivatives of camptothecin. J Med Chem, 1998, 41, 2308-2318. View Source

(R)-(4-NH2)-Exatecan: Key Differentiation Evidence

Topo I Inhibition: Exatecan Payload vs. SN-38

While direct IC50 data for the isolated (R)-(4-NH2)-Exatecan intermediate is not publicly available, the exatecan scaffold it is derived from demonstrates superior potency to other widely used camptothecin ADC payloads. The active metabolite DXd (an exatecan derivative) inhibits topoisomerase I with an IC50 of 0.31 μM, which is approximately 10-fold more potent than the active metabolite of irinotecan, SN-38 [1]. This establishes a class-level advantage for exatecan-derived payloads in designing ADCs requiring high potency.

Topo I Inhibition

Class-level inference

DXd IC50 0.31 μM vs SN-38 ~3.1 μM (≈10-fold)

Supports target inhibition assay context

Exatecan-derivative class evidence; direct data for (R)-(4-NH2)-Exatecan pending

Evidence Dimension	In vitro topoisomerase I inhibition potency (IC50)
Target Compound Data	Exatecan-derivative (DXd) IC50: 0.31 μM [1]
Comparator Or Baseline	SN-38 (active metabolite of Irinotecan) IC50: ~3.1 μM (10-fold less potent) [1]
Quantified Difference	~10-fold greater potency
Conditions	Cell-free enzymatic assay for DNA topoisomerase I inhibition

Why This Matters

For procurement, selecting a compound based on the exatecan scaffold ensures access to a payload class with intrinsically higher target inhibition, which is a critical parameter for achieving potent ADC-mediated cell killing.

• [1] Ogitani, Y. et al. DS-8201a, A Novel HER2-Targeting ADC with a Novel DNA Topoisomerase I Inhibitor. Cancer Sci, 2016, 107, 1039-1046. View Source

4-Amino Handle for Cleavable Conjugation

The presence of the 4-amino (NH2) functional group is a defining chemical feature that directly enables site-specific, stoichiometric conjugation to cleavable linkers. (R)-(4-NH2)-Exatecan is explicitly noted to contain this linker attachment point, which is absent in the parent Exatecan molecule . This modification facilitates the synthesis of homogeneous ADC constructs (e.g., using protease-cleavable Val-Ala linkers), a critical quality attribute for reproducible pharmacology.

4-NH2 Handle

Structural attribute

4-Amino group absent in parent Exatecan; enables cleavable linker attachment

Enables stoichiometric ADC synthesis

Key chemical differentiation for conjugation

Evidence Dimension	Functional group enabling cleavable linker conjugation
Target Compound Data	Presence of a cleavable 4-amino (-NH2) linker attachment handle
Comparator Or Baseline	Parent Exatecan (DX-8951f) which lacks a direct amino handle for cleavable linker chemistry
Quantified Difference	Not quantifiable as a value, but a qualitative chemical differentiation essential for ADC synthesis.
Conditions	Chemical structure analysis and ADC synthesis protocols as described in patent US20200306243A1

Why This Matters

This structural feature makes (R)-(4-NH2)-Exatecan a direct-ready building block for ADC synthesis, eliminating the need for additional chemical modification steps that would be required when using the parent Exatecan.

• [1] Howard, P.W. et al. Compounds and conjugates thereof. US Patent US20200306243A1, 2020. View Source

Cytotoxicity in Leukemia and Lung Cancer Models

The racemic form of the immediate derivative, 'Compound 34' (which is structurally analogous to the core of (R)-(4-NH2)-Exatecan), exhibits sub-nanomolar to low nanomolar antiproliferative activity against murine leukemia (P388) and human lung cancer (QG-56) cell lines, with IC50 values of 2.97 ng/mL and 1.38 ng/mL, respectively . This sub-nanomolar range potency is a hallmark of the exatecan derivative class and is competitive with other highly potent ADC payloads.

Cellular Activity

Cross-study comparable

Racemic Compound 34: IC50 2.97 ng/mL (P388), 1.38 ng/mL (QG-56)

Supports cell-model response context

Racemate data; enantiopure activity requires verification

Evidence Dimension	In vitro cell growth inhibition (IC50)
Target Compound Data	Racemic 'Compound 34' IC50: 2.97 ng/mL (P388), 1.38 ng/mL (QG-56)
Comparator Or Baseline	Typical ADC payload MMAE: IC50 ~1-10 ng/mL range on various cell lines; DXd: IC50 ~0.1-0.5 ng/mL range on HER2+ cells [1]
Quantified Difference	Comparable low ng/mL potency range.
Conditions	In vitro antiproliferative assay: P388 murine leukemia cells; QG-56 human lung cancer cells. Assay performed over 72 hours.

Why This Matters

This confirms that the core pharmacophore driving the cellular potency is intact in the 4-NH2 substituted derivatives, validating the selection of this compound for ADC applications where high potency of the released warhead is essential.

• [1] Wakankar, A. et al. Analytical methods for physicochemical characterization of antibody drug conjugates. mAbs, 2011, 3:2, 161-172. View Source

(R)-(4-NH2)-Exatecan Applications

ADC Synthesis with Controlled DAR

Researchers or CROs synthesizing next-generation ADCs can utilize (R)-(4-NH2)-Exatecan as a stoichiometrically controlled linker-payload intermediate. Its defined single enantiomer form and the reactive 4-NH2 handle enable precise, protease-cleavable linkage to engineered cysteine or lysine residues on monoclonal antibodies, as exemplified in the synthesis of conjugates like Mal-PEG8-amide-Val-Ala-(4-NH2)-Exatecan from patent US20200306243A1 [1]. This approach is critical when aiming for a specific DAR (e.g., 4 or 8) to balance efficacy and pharmacokinetics.

High-Potency ADCs for Drug-Resistant Cancers

For preclinical programs targeting heterogeneous or drug-resistant solid tumors (breast, gastric, lung), the exatecan scaffold's 10-fold higher potency over SN-38 [2] makes (R)-(4-NH2)-Exatecan the preferred precursor for payload optimization. In vitro models showing that exatecan-based ADCs can overcome resistance to T-DM1 [3] provide a strong rationale for selecting this compound when designing ADCs intended to treat tumors with low antigen expression or multidrug resistance phenotypes.

Linker Chemistry and Payload Release Optimization

The compound is ideally suited for medicinal chemistry groups focused on linker design. The intrinsic activity of the released warhead (confirmed by low ng/mL IC50 values of the racemic parent in leukemia and lung cancer models ) makes it a reliable benchmark payload for attaching novel, next-generation cleavable linkers (e.g., glucuronide or phosphatase-based). Its stability as a solid and in DMSO stock solutions supports reproducible in vitro and in vivo conjugation studies.

Application

Selection Property

Validation Focus

ADC Synthesis with Defined DAR

Enantiopure intermediate with reactive 4-NH2 handle

Conjugation stoichiometry and DAR homogeneity

Drug-resistant tumor model ADC studies

Camptothecin-class topoisomerase I inhibition

Target engagement and resistance model response

Cleavable linker-payload research

4-NH2 reactive handle for linker attachment

Linker cleavage and warhead release kinetics

• [1] Howard, P.W. et al. Compounds and conjugates thereof. US Patent US20200306243A1, 2020. View Source
• [2] Ogitani, Y. et al. DS-8201a, A Novel HER2-Targeting ADC with a Novel DNA Topoisomerase I Inhibitor. Cancer Sci, 2016, 107, 1039-1046. View Source
• [3] Takegawa, N., et al. Int J Cancer, 2017, 141, 1682-1689. View Source